6-(4-bromophenyl)-3-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine
Overview
Description
6-(4-bromophenyl)-3-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 6-(4-bromophenyl)-3-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine is not yet fully understood. However, studies have suggested that it may act as a modulator of neurotransmitters in the brain, particularly dopamine and acetylcholine. It may also interact with specific receptors in the brain, leading to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that the compound has various biochemical and physiological effects on the body. It has been shown to increase the levels of dopamine and acetylcholine in the brain, leading to improved cognitive function. Additionally, it has been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-(4-bromophenyl)-3-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine in lab experiments is its high potency and selectivity. It has been shown to have a high affinity for specific receptors in the brain, making it a useful tool for studying the effects of neurotransmitters on cognitive function. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 6-(4-bromophenyl)-3-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine. One potential area of research is the development of new therapeutic agents for neurological disorders based on this compound. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential effects on other neurotransmitters in the brain. Finally, additional research is needed to evaluate the safety and toxicity of the compound in various experimental models.
In conclusion, 6-(4-bromophenyl)-3-methyl-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine is a synthetic compound that has shown significant potential in various scientific research areas. Its high potency and selectivity make it a useful tool for studying the effects of neurotransmitters on cognitive function, and its potential therapeutic effects make it a promising candidate for the development of new therapeutic agents for neurological disorders. However, further research is needed to fully understand its mechanism of action and evaluate its safety and toxicity.
Scientific Research Applications
The compound has shown potential in various scientific research areas, including medicinal chemistry, neuroscience, and biochemistry. Several studies have investigated its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, it has shown potential as an anti-cancer agent and an inhibitor of bacterial growth.
properties
IUPAC Name |
6-(4-bromophenyl)-3-methyl-4-(trifluoromethyl)-[1,2]oxazolo[5,4-b]pyridine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8BrF3N2O/c1-7-12-10(14(16,17)18)6-11(19-13(12)21-20-7)8-2-4-9(15)5-3-8/h2-6H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFHFAJHWJBAAML-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC2=C1C(=CC(=N2)C3=CC=C(C=C3)Br)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8BrF3N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.